Cas no 1309982-62-4 (2-Chloro-5-methylpyridine-3-boronic acid pinacol ester)

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in synthetic organic chemistry. The chloro and methyl substituents on the pyridine ring enhance its reactivity and selectivity in palladium-catalyzed transformations. The pinacol ester group improves stability, facilitating handling and storage while maintaining compatibility with a wide range of reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical research for the synthesis of heterocyclic scaffolds. Its well-defined structure and reliable performance make it a preferred intermediate for constructing complex molecular architectures.

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester structure

1309982-62-4 structure

Product Name:2-Chloro-5-methylpyridine-3-boronic acid pinacol ester

CAS No:1309982-62-4

MF:C₁₂H₁₇BClNO₂

MW:253.532882452011

MDL:MFCD08063083

CID:2951010

PubChem ID:46318105

Update Time:2025-05-28

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-氯-5-甲基吡啶-3-硼酸频哪酯
- 2-Chloro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Chloro-5-methylpyridine-3-boronic acid pinacol ester
- FD10357
- 2-chloro-5-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- 2-Chloro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
- DS-016380
- 2-chloro-5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- Z2049944293
- 1309982-62-4
- DTXSID701147771
- CS-0174067
- MFCD08063083
- EN300-7375755
- AKOS015851318
- JCC98262
- MDL： MFCD08063083
- Inchi： 1S/C12H17BClNO2/c1-8-6-9(10(14)15-7-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： LCANKEBGLJKHTK-UHFFFAOYSA-N
- SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC(C)=CN=1

Computed Properties

Exact Mass: 253.1040866g/mol
Monoisotopic Mass: 253.1040866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Pricemore >>

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